Ethyl 2-fluoro-3-(furan-2-yl)-3-oxopropanoate

• CAS No.: 357286-30-7
• Molecular Formula: C9H9FO4
• Molecular Weight: 200.16 g/mol
• IUPAC Name: ethyl 2-fluoro-3-(furan-2-yl)-3-oxopropanoate
• InChI: InChI=1S/C9H9FO4/c1-2-13-9(12)7(10)8(11)6-4-3-5-14-6/h3-5,7H,2H2,1H3
• InChI Key: MORCKVDESZXJQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)C1=CC=CO1)F

Description

Ethyl 2-fluoro-3-(furan-2-yl)-3-oxopropanoate is a useful research compound. Its molecular formula is C9H9FO4 and its molecular weight is 200.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Following the method of Banks et al. (J. Chem. Soc., Chem. Commun. 1994, 343), to a stirred solution of 10.0 g (54.9 mmol) ethyl beta-oxo-2-furanpropionate in 500 ml acetonitrile at room temperature was added 19.4 g (54.9 mmol) 1-chloromethyl-4-fluoro-1,4-diazonia-bicyclo[2.2.2]octane bis(tetrafluoroborate) and stirring continued for 90 hours at room temperature. The reaction mixture was concentrated in vacuo and the residue resuspended in ether and washed sequentially with water and with brine. The organic phase was then dried over sodium sulfate and concentrated in vacuo to afford 8.72 g (79%) (RS)-2-fluoro-3-furan-2-yl-3-oxo-propionic acid ethyl ester as a yellow oil which was used in the next step without further purification. EI-MS m/e (%): 200 (M+, 8), 155 ([M—OEt]+, 4), 95 (100).